N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C21H16ClN3O4
• Molecular Weight: 409.8 g/mol
• IUPAC Name: N-[4-chloro-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H16ClN3O4/c1-27-14-5-7-15(8-6-14)28-12-19(26)24-13-4-9-17(22)16(11-13)21-25-20-18(29-21)3-2-10-23-20/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: ATLRTHAXFJGNBZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=C(O3)C=CC=N4

Description

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide, also known as CLP290, is a compound that has been extensively studied in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide is not fully understood, but it is known to modulate the activity of the protein GSK-3β. GSK-3β is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of GSK-3β has been implicated in the pathophysiology of a number of diseases, including bipolar disorder and Alzheimer's disease.
Biochemical and Physiological Effects:
N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to have a number of biochemical and physiological effects. In animal models, N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to reduce pain hypersensitivity, increase the expression of neurotrophic factors, and modulate the activity of GSK-3β. Additionally, N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide for lab experiments is its specificity for GSK-3β. This allows researchers to investigate the role of GSK-3β in a variety of cellular processes. Additionally, N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to have relatively low toxicity in animal models. One of the limitations of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide is its limited solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are a number of future directions for research on N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide. One area of research is the potential use of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide as a treatment for bipolar disorder. Additionally, researchers are investigating the potential use of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide for the treatment of other neurological disorders, including Alzheimer's disease and Parkinson's disease. Finally, researchers are investigating the potential use of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide as a tool for investigating the role of GSK-3β in a variety of cellular processes.
Conclusion:
In conclusion, N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide is a compound that has been extensively studied in the scientific community due to its potential therapeutic applications. Its specificity for GSK-3β makes it a useful tool for investigating the role of GSK-3β in a variety of cellular processes, and its potential as a treatment for neuropathic pain and bipolar disorder makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide involves a series of chemical reactions that begin with the reaction of 4-chloro-3-nitrobenzoic acid with thionyl chloride to form 4-chloro-3-chlorosulfonylbenzoic acid. This intermediate is then reacted with 2-amino-5-chloropyridine to form 4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-amine. The final step involves the reaction of 4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-amine with 2-(4-methoxyphenoxy)acetic acid to form N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide.

Scientific Research Applications

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide has been studied extensively in the scientific community due to its potential therapeutic applications. One of the main areas of research has been its potential as a treatment for neuropathic pain. Studies have shown that N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide can reduce pain hypersensitivity in animal models of neuropathic pain. Additionally, N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-(4-methoxyphenoxy)acetamide has been investigated for its potential as a treatment for bipolar disorder, as it has been shown to modulate the activity of the protein GSK-3β, which is implicated in the pathophysiology of bipolar disorder.